5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine

• IUPAC Name: 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C16H13N5/c1-2-8-21-11-14(9-19-21)20-16-15(10-17-12-18-16)13-6-4-3-5-7-13/h1,3-7,9-12H,8H2,(H,17,18,20)
• InChI Key: HVBJLVHDCULTAE-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=C(C=N1)NC2=NC=NC=C2C3=CC=CC=C3
• Molecular Formula: C16H13N5
• Molecular Weight: 275.31 g/mol

Description

5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine involves the inhibition of specific enzymes and pathways involved in cell division and proliferation. This inhibition leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine has a selective inhibitory effect on cancer cells, with minimal impact on normal cells. This selectivity makes it a promising candidate for cancer treatment. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, further contributing to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine in lab experiments is its selectivity for cancer cells, which allows for targeted and specific testing. However, one limitation is the need for further research to fully understand the compound's mechanism of action and potential side effects.

Future Directions

For research on 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine include investigating its potential as a combination therapy with other cancer treatments, further understanding its mechanism of action, and exploring its potential applications in other diseases beyond cancer. Additionally, research on the compound's potential side effects and toxicity is necessary for its eventual clinical use.
In conclusion, 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine is a promising compound for cancer treatment with selective inhibitory effects on cancer cells and potential for inducing apoptosis. Further research is needed to fully understand its mechanism of action and potential applications in other diseases.

Synthesis Methods

The synthesis method of 5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine involves the reaction of 4-amino-2-phenylpyrimidine with propargyl bromide and 4-bromo-1-phenyl-1H-pyrazole in the presence of a catalyst. The resulting compound is then purified through recrystallization.

Scientific Research Applications

5-phenyl-N-(1-prop-2-ynylpyrazol-4-yl)pyrimidin-4-amine has been studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of cancer cells by targeting specific enzymes and pathways involved in cell division and proliferation.